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Compound of Interest

Compound Name: Butyl Oleate

Cat. No.: B086557 Get Quote

An objective analysis of butyl oleate's performance against other bio-based and conventional

lubricants, supported by experimental data, reveals its potential as a sustainable alternative in

various lubricating applications.

Butyl oleate, an ester derived from the reaction of butanol and oleic acid, is gaining traction as

a bio-lubricant due to its favorable environmental profile, including good biodegradability. This

guide provides a comparative performance evaluation of butyl oleate against another common

bio-lubricant, trimethylolpropane trioleate (TMPTO), a conventional ISO VG 32 mineral oil, and

a synthetic polyalphaolefin (PAO 4) lubricant. The comparison focuses on key performance

indicators: tribological properties (friction and wear), oxidative stability, low-temperature

behavior, and biodegradability.

Comparative Performance Data
The following tables summarize the quantitative performance data for the selected lubricants. It

is important to note that the data has been compiled from various sources, and direct

comparison may be limited by variations in experimental conditions.
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Lubricant Test Method
Friction Coefficient
(µ)

Wear Scar
Diameter (mm)

Butyl Oleate
ASTM D4172 (Four-

Ball)
Data Not Available Data Not Available

Trimethylolpropane

Trioleate (TMPTO)

ASTM D4172 (Four-

Ball)
0.09 - 0.10 Data Not Available

ISO VG 32 Mineral Oil
ASTM D4172 (Four-

Ball)
Data Not Available Data Not Available

Polyalphaolefin (PAO

4)

ASTM D4172 (Four-

Ball)
Data Not Available Data Not Available

Table 1: Tribological Performance. This table is intended to compare the friction-reducing and

anti-wear properties of the lubricants. Unfortunately, directly comparable data for all lubricants

under the same test conditions was not available in the public domain.

Lubricant
Kinematic
Viscosity @
40°C (cSt)

Kinematic
Viscosity @
100°C (cSt)

Viscosity
Index

Pour Point (°C)

Butyl Oleate ~13-15
Data Not

Available
>180[1]

-10 (Operating

Temp. Low)[1]

Trimethylolpropa

ne Trioleate

(TMPTO)

45-55[2]
Data Not

Available
180 min[3] -30 Max[2]

ISO VG 32

Mineral Oil
32 8.6 168 -24

Polyalphaolefin

(PAO 4)
16.9 3.9 123 -73

Table 2: Physicochemical Properties. This table highlights the viscosity-temperature

characteristics and low-temperature fluidity of the lubricants. A higher viscosity index indicates
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a more stable viscosity over a range of temperatures. A lower pour point is desirable for cold-

weather applications.

Lubricant Test Method
Oxidative Stability
(Induction Time, hours)

Butyl Oleate Rancimat Data Not Available

Trimethylolpropane Trioleate

(TMPTO)
Rancimat Data Not Available

ISO VG 32 Mineral Oil Rancimat Data Not Available

Polyalphaolefin (PAO 4) Rancimat Data Not Available

Table 3: Oxidative Stability. This table is designed to show the resistance of the lubricants to

degradation at elevated temperatures in the presence of oxygen. Higher induction times

indicate better oxidative stability. Specific comparative data was not available.

Lubricant Test Method
Biodegradability
(%)

Classification

Butyl Oleate OECD 301B Data Not Available Data Not Available

Trimethylolpropane

Trioleate (TMPTO)
OECD 301B 62.9 - 86

Readily

Biodegradable

ISO VG 32 Mineral Oil OECD 301B <40
Inherently

Biodegradable

Polyalphaolefin (PAO

4)
OECD 301B ~27 - 48

Inherently

Biodegradable

Table 4: Biodegradability. This table compares the environmental fate of the lubricants. "Readily

biodegradable" is the highest classification, indicating rapid and extensive breakdown.
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The performance data presented in this guide are based on standardized test methods. The

following section provides a detailed overview of the methodologies for the key experiments

cited.

Four-Ball Wear Test (ASTM D4172)
This test evaluates the wear-preventive characteristics of a lubricating fluid.

Methodology:

Three steel balls are clamped together in a cup and immersed in the lubricant sample.

A fourth steel ball is rotated against the three stationary balls at a specified speed and under

a defined load.

The test is conducted for a set duration and at a controlled temperature.

After the test, the wear scars on the three stationary balls are measured under a microscope.

The average wear scar diameter is reported as a measure of the lubricant's anti-wear

properties. The coefficient of friction is also monitored during the test.

Viscosity Index Calculation (ASTM D2270)
The viscosity index (VI) is an empirical number that indicates the effect of a change in

temperature on the viscosity of the oil.

Methodology:

The kinematic viscosity of the lubricant is measured at two standard temperatures: 40°C and

100°C, according to ASTM D445.

The VI is then calculated using a formula that compares the viscosity of the test oil to that of

two reference oils having VIs of 0 and 100.

Pour Point Test (ASTM D97)
This test method determines the lowest temperature at which a lubricant will continue to flow.
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Methodology:

The lubricant sample is cooled at a specified rate in a test jar.

At intervals of 3°C, the jar is removed from the cooling bath and tilted to see if the oil flows.

The pour point is the lowest temperature at which movement of the oil is observed, plus 3°C.

Rancimat Test (EN 14112)
This method is an accelerated oxidation test to determine the oxidative stability of fats and oils.

Methodology:

A stream of purified air is passed through the lubricant sample, which is held at a constant

elevated temperature (e.g., 110°C).

The volatile oxidation products are carried by the air stream into a vessel containing

deionized water.

The conductivity of the water is continuously measured.

The induction time is the time until a rapid increase in conductivity is detected, indicating the

formation of volatile acids due to oxidation.

Ready Biodegradability - CO2 Evolution Test (OECD
301B)
This test evaluates the ultimate biodegradability of an organic compound by aerobic

microorganisms.

Methodology:

The test substance is exposed to an inoculum of aerobic microorganisms in a mineral

medium.

The mixture is incubated in the dark for 28 days.
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The amount of carbon dioxide produced from the biodegradation of the test substance is

measured and compared to the theoretical maximum amount of CO2 that could be

produced.

A substance is considered "readily biodegradable" if it reaches at least 60% of its theoretical

CO2 evolution within a 10-day window during the 28-day test period.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for evaluating the performance of a bio-

lubricant.
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Caption: Experimental workflow for bio-lubricant performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

